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Cat. No.: B1387245 Get Quote

An In-Depth Technical Guide to the Spectroscopic Data of 3-Bromo-5-methoxy-1h-indole

Authored by: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Bromo-5-methoxy-1h-indole (CAS No: 85092-83-7). Aimed at researchers, scientists, and

professionals in drug development, this document delves into the Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS) data that are fundamental to the structural elucidation and

characterization of this compound. The guide offers an analysis of ¹H NMR and ¹³C NMR

spectra, interpretation of mass spectrometry fragmentation patterns, and standardized

experimental protocols for data acquisition. This information is critical for confirming the identity,

purity, and structure of 3-Bromo-5-methoxy-1h-indole in synthetic and medicinal chemistry

applications.

Introduction
3-Bromo-5-methoxy-1h-indole is a substituted indole derivative. The indole nucleus is a vital

structural motif found in numerous biologically active natural products and synthetic

pharmaceutical agents.[1] The presence of methoxy and bromo substituents on the indole ring

significantly influences its electronic properties and reactivity, making it a valuable intermediate

in organic synthesis.[1] Accurate spectroscopic characterization is the cornerstone of chemical

synthesis, ensuring the structural integrity of intermediates and final products. This guide
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provides a detailed examination of the NMR and MS data that define the molecular architecture

of 3-Bromo-5-methoxy-1h-indole.

Molecular Details:

Parameter Value Reference

Molecular Formula C₉H₈BrNO [2][3]

Molecular Weight 226.07 g/mol [2]

Exact Mass 224.97893 g/mol [2]

CAS Number 85092-83-7 [3]

Molecular Structure
The structure of 3-Bromo-5-methoxy-1h-indole, featuring a bromine atom at the C3 position

and a methoxy group at the C5 position of the indole core, is depicted below.
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Sample Preparation

Data Acquisition (400 MHz Spectrometer)

Data Processing

Weigh 5-10 mg of sample

Dissolve in ~0.7 mL of deuterated solvent (e.g., CDCl₃)

Add internal standard (TMS)

Transfer to a 5 mm NMR tube

¹H NMR:
- Pulse Program: zg30

- Scans: 16
- Relaxation Delay: 2s

¹³C NMR:
- Pulse Program: zgpg30

- Scans: 1024
- Relaxation Delay: 2s

Fourier Transform

Phase Correction

Baseline Correction

Integration & Peak Picking
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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